Cas no 2122-61-4 (4-Amino-3,5-diiodobenzoic acid)

• Product Name: 4-Amino-3,5-diiodobenzoic acid
• CAS No: 2122-61-4
• MF: C₇H₅I₂NO₂
• MW: 388.929046392441
• MDL: MFCD00007684
• CID: 42490
• PubChem ID: 16460
• Update Time: 2025-05-20

4-Amino-3,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-diiodobenzoic acid
• 4-Amino-3,5-diiodo-Benzoicacid
• 4-Amino-3,5-dijod-benzoesaeure
• BENZOIC ACID,4-AMINO-3,5-DIIODO
• EINECS 218-331-6
• 3,5-Diiodo-4-aminobenzoicacid
• NSC 57118
• NSC-57118
• MFCD00007684
• C7H5I2NO2
• 2122-61-4
• 3,5-Diiodo-4-aminobenzoic acid
• I10167
• BENZOIC ACID, 4-AMINO-3,5-DIIODO-
• 4-Amino-3,5-diiodobenzoicacid
• NCIOpen2_007427
• 3,5-Dijod-4-aminohippursaeure
• BRN 2103037
• FT-0617483
• EN300-195947
• NS00026814
• DTXSID00175449
• 3,5-Dijod-4-aminohippursaeure [German]
• AI3-52265
• SCHEMBL864680
• AKOS015892905
• NSC57118
• CS-0267982
• WLN: ZR BI FI DVQ
• InChI=1/C7H5I2NO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12
• 3-14-00-01161 (Beilstein Handbook Reference)
• 3-perfluorohexyl-2-hydroxypropylmethacrylate
• AC-25997
• J-013930
• A18444
• 4-Amino-3, 5-Diiodobenzoic acid
• DTXCID6097940
• DB-045515
• FA71131
• 218-331-6

• MDL： MFCD00007684
• Inchi： 1S/C7H5I2NO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12)
• InChI Key： WXTVPMWCUMEVSZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1N)I
• BRN： 2103037

Computed Properties

• Exact Mass: 388.84100
• Monoisotopic Mass: 388.840964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Light powder
• Density: 2.3815 (estimate)
• Melting Point: 300 ºC
• Boiling Point: 448.7°Cat760mmHg
• Flash Point: 225.2°C
• Water Partition Coefficient: Soluble in water (partly miscible).
• PSA: 63.32000
• LogP: 2.75740
• Sensitiveness: Light Sensitive
• Solubility: Insoluble

4-Amino-3,5-diiodobenzoic acid Security Information

• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• RTECS：DG2310000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-3,5-diiodobenzoic acid

4-Amino-3,5-Diiodobenzoic Acid: A Comprehensive Overview

4-Amino-3,5-Diiodobenzoic Acid, also known by its CAS number 2122-61-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an amino group at the 4-position and iodine atoms at the 3 and 5 positions on a benzoic acid backbone. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-Amino-3,5-Diiodobenzoic Acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to streamline the production process, significantly reducing reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

The chemical structure of 4-Amino-3,5-Diiodobenzoic Acid plays a crucial role in its reactivity and functionality. The amino group at the 4-position introduces nucleophilic properties, while the iodine atoms at the 3 and 5 positions contribute to both electronic and steric effects. These characteristics make the compound a versatile building block in organic synthesis. For example, it has been employed as an intermediate in the preparation of bioactive molecules, including potential drug candidates for treating neurodegenerative diseases.

In recent years, there has been a surge of interest in exploring the biological activities of 4-Amino-3,5-Diiodobenzoic Acid. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. A groundbreaking study conducted in 2023 revealed that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Furthermore, its iodine substituents have been shown to enhance its bioavailability and stability within biological systems.

The applications of 4-Amino-3,5-Diiodobenzoic Acid extend beyond pharmacology into materials science. Researchers have investigated its potential as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). In one notable study published in 2023, this compound was used to synthesize a novel MOF with exceptional gas adsorption capabilities. The unique electronic properties of the compound were found to significantly influence the structural integrity and functionality of the resulting material.

In terms of physical properties, 4-Amino-3,5-Diiodobenzoic Acid is known for its high melting point and solubility in polar solvents. These attributes make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent studies have also explored its fluorescence properties under UV light, which could open new avenues for its use in sensing applications.

The environmental impact of synthesizing and using 4-Amino-3,5-Diiodobenzoic Acid has also come under scrutiny. Researchers are actively seeking ways to minimize waste generation and improve sustainability during its production. For example, catalytic processes using green solvents have been proposed as eco-friendly alternatives to traditional synthesis methods.

In conclusion, 4-Amino-3,5-Diiodobenzoic Acid, with its CAS number 2122-61-4, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from drug discovery to materials development. As advancements in synthetic methods and analytical techniques unfold, this compound is poised to play an even more prominent role in shaping future scientific endeavors.